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Compound of Interest

Compound Name: L-Phenylalanine-13C9,15N

Cat. No.: B1456397 Get Quote

An In-depth Technical Guide to the Molecular Weight of L-Phenylalanine-¹³C₉,¹⁵N

For researchers, scientists, and drug development professionals, precise determination of

molecular weight for isotopically labeled compounds is critical for a range of applications, from

metabolic studies to quantitative proteomics. This guide provides a detailed breakdown of the

molecular weight of L-Phenylalanine-¹³C₉,¹⁵N.

Molecular Composition
L-Phenylalanine-¹³C₉,¹⁵N is an isotopically labeled form of the amino acid L-phenylalanine. In

this molecule, all nine carbon atoms are the heavy isotope Carbon-13 (¹³C), and the nitrogen

atom is the heavy isotope Nitrogen-15 (¹⁵N). The molecular formula is ¹³C₉H₁₁¹⁵NO₂. The

standard chemical formula is C₉H₁₁NO₂[1]. The linear formula can be represented as

¹³C₆H₅¹³CH₂¹³CH(¹⁵NH₂)¹³CO₂H[2].

Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic masses of all the constituent atoms

in the molecule. For isotopically labeled compounds, the specific isotopic masses of the

enriched elements must be used.

The calculation is based on the following isotopic masses:

Carbon-13 (¹³C): 13.003354835 Da[3]

Nitrogen-15 (¹⁵N): 15.0001088983 u[4]
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Hydrogen (¹H): 1.0078250322 u (mass of the most common isotope, protium)[5]

Oxygen (¹⁶O): 15.99491461957 u (mass of the most common isotope)[6]

The table below summarizes the contribution of each element to the total molecular weight.

Element Isotope
Number of
Atoms

Isotopic Mass
(Da/u)

Total Mass
Contribution
(Da/u)

Carbon ¹³C 9 13.003354835[3] 117.030193515

Hydrogen ¹H 11 1.0078250322[5] 11.0860753542

Nitrogen ¹⁵N 1
15.0001088983[

4]
15.0001088983

Oxygen ¹⁶O 2
15.99491461957

[6]
31.98982923914

Total
175.1062070068

4

The calculated monoisotopic molecular weight of L-Phenylalanine-¹³C₉,¹⁵N is 175.106 Da.

Commercially available L-Phenylalanine-¹³C₉,¹⁵N is often listed with a molecular weight of

175.12[2]. This minor difference may arise from the use of average atomic weights or rounding

in the supplier's documentation. For high-resolution mass spectrometry applications, the

calculated monoisotopic mass is the more relevant value.

Experimental Protocols
The determination of the molecular weight of a specific chemical compound like L-

Phenylalanine-¹³C₉,¹⁵N is a theoretical calculation based on established atomic masses.

Therefore, no experimental protocols are required for this determination. Experimental

verification of this molecular weight would typically be performed using mass spectrometry.

Visualization
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The calculation of a molecular weight is a direct summation and does not involve signaling

pathways, experimental workflows, or logical relationships that would necessitate a

diagrammatic representation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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